Cas no 1805277-04-6 (6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805277-04-6
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4873643
• Update Time: 2025-10-14

6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H9ClF2N2O/c9-6-1-4(2-12)13-7(8(10)11)5(6)3-14/h1,8,14H,2-3,12H2
• InChI Key： VBUAJMHJQCONPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)N=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol

Comprehensive Analysis of 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805277-04-6)

The compound 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805277-04-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing challenges like antimicrobial resistance and sustainable crop protection.

In recent years, the demand for pyridine-based compounds has surged, driven by their applications in medicinal chemistry. The presence of a chloro substituent at the 4-position and a difluoromethyl group at the 2-position enhances the compound's reactivity, enabling selective modifications. This property aligns with the growing trend of precision synthesis in the pharmaceutical industry, where tailored molecules are designed to improve efficacy and reduce side effects.

One of the most searched topics related to this compound is its potential role in antiviral drug development. With global health concerns like emerging viral infections, researchers are exploring 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol as a scaffold for novel inhibitors. Its aminomethyl functionality allows for easy conjugation with other pharmacophores, a strategy often employed in fragment-based drug design. This approach is gaining traction as it accelerates the discovery of lead compounds with optimized properties.

Another hot topic is the compound's application in agrochemical innovation. The difluoromethyl group is known to improve the metabolic stability and bioavailability of pesticides. As sustainable agriculture becomes a priority, this compound is being investigated for its potential to develop next-generation crop protection agents with lower environmental impact. Searches for eco-friendly agrochemicals and green chemistry solutions often highlight such advanced intermediates.

From a synthetic perspective, the 3-methanol moiety in 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol offers opportunities for further derivatization. Chemists frequently search for efficient synthetic routes to access this compound, emphasizing techniques like catalytic hydrogenation or microwave-assisted synthesis. These methods align with the industry's shift toward cost-effective and scalable processes, which are critical for commercial viability.

Quality control and analytical characterization are also key concerns for users of this compound. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential to ensure purity and consistency. Searches for analytical methods for pyridine derivatives often reflect this need, underscoring the importance of robust quality assurance in research and production.

In summary, 6-(Aminomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805277-04-6) is a multifaceted compound with broad applications in drug discovery and agrochemical development. Its structural attributes and adaptability make it a focal point for researchers addressing contemporary challenges in health and agriculture. As interest in tailored molecular solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.